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Compound of Interest

Compound Name: Ro-3306

Cat. No.: B10769113 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, step-by-step information for the safe and compliant disposal of

Ro-3306, a potent and selective inhibitor of CDK1. While some sources suggest that Ro-3306
is not classified as a hazardous substance, it is prudent to treat all biologically active

compounds with caution. Therefore, the following procedures are based on established

guidelines for chemical laboratory waste disposal.

A Safety Data Sheet (SDS) from one supplier states that Ro-3306 is not a hazardous

substance and does not require a formal SDS under REACH regulations. However, another

supplier advises that the material should be considered hazardous until more information is

available and warns against ingestion, inhalation, or contact with skin and eyes.[1] Given this

conflicting information and the biological activity of the compound, treating Ro-3306 as a

hazardous chemical waste is the most cautious and recommended approach.

Quantitative Data for Ro-3306
The following table summarizes key quantitative data for Ro-3306, which is important for its

handling and the preparation of solutions.
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Property Value Source

Molecular Weight 351.4 g/mol [1]

Solubility in DMSO Approximately 20 mg/mL [1]

Solubility in DMF Approximately 20 mg/mL [1]

Aqueous Solubility Sparingly soluble [1]

Appearance Crystalline solid [1]

Storage Temperature -20°C [1]

Experimental Protocols: Proper Disposal
Procedures for Ro-3306
The following step-by-step guide outlines the recommended procedures for the disposal of Ro-
3306 waste in a laboratory setting.

1. Waste Identification and Segregation:

Treat all Ro-3306 waste as hazardous chemical waste. This includes pure, unused

compound, solutions containing Ro-3306, and any materials contaminated with the

compound (e.g., pipette tips, gloves, and empty containers).

Segregate Ro-3306 waste from other waste streams. Do not mix it with non-hazardous trash

or other types of chemical waste unless specifically permitted by your institution's

environmental health and safety (EHS) office.

2. Waste Collection and Storage:

Solid Waste:

Collect solid Ro-3306 waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

The container should be made of a material compatible with the chemical.
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Ensure the container is kept closed except when adding waste.

Liquid Waste:

Collect liquid waste containing Ro-3306 (e.g., solutions in DMSO or aqueous buffers) in a

separate, leak-proof, and shatter-resistant container.

The container must be clearly labeled with "Hazardous Waste" and the chemical name

"Ro-3306". If it is a solution, list all components and their approximate concentrations.

Do not overfill the container; leave adequate headspace to prevent spills.

Store the liquid waste container in a designated satellite accumulation area within the

laboratory.

Contaminated Labware:

Disposable items such as gloves, pipette tips, and paper towels contaminated with Ro-
3306 should be placed in the solid hazardous waste container.

Empty original containers of Ro-3306 should be managed as hazardous waste.

3. Disposal of Empty Containers:

A Safety Data Sheet suggests that smaller quantities of Ro-3306 may be disposed of with

household waste. However, for a laboratory setting, it is best practice to treat empty

containers as hazardous waste.

If your institution's EHS guidelines permit, empty containers that held Ro-3306 may be

disposed of in the regular trash after being triple-rinsed with a suitable solvent (e.g., ethanol

or acetone).

Crucially, the rinsate from this process must be collected and disposed of as hazardous

liquid waste.

After rinsing, deface or remove the original label to prevent confusion.

4. Final Disposal:
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Contact your institution's Environmental Health and Safety (EHS) office for pickup and final

disposal of the hazardous waste containers.

Do not pour Ro-3306 solutions down the drain. While one SDS indicates it is only slightly

hazardous to water, it is not recommended to dispose of it in the sewer system.

Do not dispose of Ro-3306 by evaporation in a fume hood.

Logical Workflow for Ro-3306 Disposal
The following diagram illustrates the decision-making process for the proper disposal of Ro-
3306 waste.
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Caption: Decision workflow for the safe disposal of different forms of Ro-3306 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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